Cas no 29228-83-9 (4(1H)-Pyrimidinone,2,3-dihydro-6-methyl-5-(1-piperidinylmethyl)-2-thioxo-)

• Product Name: 4(1H)-Pyrimidinone,2,3-dihydro-6-methyl-5-(1-piperidinylmethyl)-2-thioxo-
• CAS No: 29228-83-9
• MF: C₁₁H₁₇N₃OS
• MW: 239.33718085289
• CID: 290943
• PubChem ID: 3453361
• Update Time: 2025-04-19

4(1H)-Pyrimidinone,2,3-dihydro-6-methyl-5-(1-piperidinylmethyl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2,3-dihydro-6-methyl-5-(1-piperidinylmethyl)-2-thioxo-
• 6-methyl-5-(piperidin-1-ylmethyl)-2-sulfanylidene-1H-pyrimidin-4-one
• 6-methyl-5-(piperidin-1-ylmethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 6-Methyl-5-piperidinomethyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-on
• 6-methyl-5-piperidinomethyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• AC1MQKSV
• C-5-Piperidinomethylene-6-methyl-2-thiouracil
• NSC34040
• DTXSID60392615
• 29228-83-9
• 6-Methyl-5-[(piperidin-1-yl)methyl]-2-sulfanylidene-2,3-dihydropyrimidin-4(1H)-one
• NSC-34040

• Inchi： 1S/C11H17N3OS/c1-8-9(10(15)13-11(16)12-8)7-14-5-3-2-4-6-14/h2-7H2,1H3,(H2,12,13,15,16)
• InChI Key： QHIPCKWHQMZZRW-UHFFFAOYSA-N
• SMILES： S=C1NC(C(=C(C)N1)CN1CCCCC1)=O

Computed Properties

• Exact Mass: 239.10941
• Monoisotopic Mass: 239.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.25
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.619
• PSA: 44.37
• LogP: 1.66470